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Compound of Interest

Compound Name: Disperse Red 11

Cat. No.: B1330411 Get Quote

Chemical Identity and Molecular Properties
Disperse Red 11, also known by its IUPAC name 1,4-diamino-2-methoxyanthraquinone, is a

water-insoluble red disperse dye.[1] It is utilized in the plastics and textile industries for coloring

materials such as polyester, polyamide, and polyvinylchloride.[1]

The fundamental molecular attributes of Disperse Red 11 are summarized below. This data is

critical for analytical studies, formulation development, and chemical synthesis.

Quantitative Molecular Data
The molecular formula and weight are foundational parameters for stoichiometric calculations,

analytical characterization, and regulatory documentation.

Property Value Source

Molecular Formula C₁₅H₁₂N₂O₃
PubChem[2], NIST[3], Santa

Cruz Biotechnology[4]

Molecular Weight 268.27 g/mol PubChem, World Dye Variety

Monoisotopic Mass 268.08479225 Da PubChem

CAS Registry Number 2872-48-2
NIST, Santa Cruz
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To illustrate the direct relationship between the compound and its primary molecular identifiers,

the following diagram maps the common name to its molecular formula and weight.
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Fig. 1: Core molecular properties of Disperse Red 11.

Experimental Protocols
The molecular formula and weight presented in this guide are computationally derived and

confirmed through standard analytical techniques as referenced in public chemical databases.

Key methodologies for empirical determination include:

Mass Spectrometry (MS): Techniques such as GC-MS are used to determine the mass-to-

charge ratio, confirming the molecular weight.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Provides detailed information on the

molecular structure, which helps to confirm the atomic composition and arrangement.

Elemental Analysis: Empirically determines the percentage composition of elements (carbon,

hydrogen, nitrogen, oxygen), which is used to derive the empirical and molecular formulas.

Detailed protocols for these standard analytical methods are widely available and are not

reiterated here. The data provided is based on aggregated results from established chemical

information sources.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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